N-[(4-methyl-1,3-thiazol-5-yl)methyl]-1,3-benzothiazol-2-amine

• IUPAC Name: N-[(4-methyl-1,3-thiazol-5-yl)methyl]-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C12H11N3S2/c1-8-11(16-7-14-8)6-13-12-15-9-4-2-3-5-10(9)17-12/h2-5,7H,6H2,1H3,(H,13,15)
• InChI Key: MZLOQVDXXFIYJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CNC2=NC3=CC=CC=C3S2
• Molecular Formula: C12H11N3S2
• Molecular Weight: 261.4 g/mol

Description

N-[(4-methyl-1,3-thiazol-5-yl)methyl]-1,3-benzothiazol-2-amine is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is commonly referred to as MTA or 4-MTA, and it has been found to have a wide range of potential applications in various fields of research.

Mechanism of Action

The mechanism of action of MTA is not fully understood, but it is believed to act as a serotonin receptor agonist. This means that it binds to and activates serotonin receptors in the brain, which can have a range of effects on neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
MTA has been found to have a range of biochemical and physiological effects, including the modulation of serotonin release and the activation of certain serotonin receptors. It has also been found to have potential neuroprotective effects, which could make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MTA in lab experiments is that it has a well-defined mechanism of action and has been extensively studied, which makes it a useful tool for researchers. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving MTA. Some possible areas of focus include further study of its mechanism of action, exploration of its potential therapeutic applications in the treatment of neurodegenerative diseases, and investigation of its effects on other neurotransmitter systems. Overall, MTA is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of MTA involves a multi-step process that begins with the reaction of 4-methylthiazole with formaldehyde to produce 4-methyl-1,3-thiazol-5-ylmethyl alcohol. This intermediate is then reacted with 2-aminobenzenethiol to produce MTA.

Scientific Research Applications

MTA has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have potential applications in the study of serotonin receptors, as well as in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.